![molecular formula C17H15FN4O2S B284544 N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide](/img/structure/B284544.png)
N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide, also known as FABT, is a novel compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. FABT belongs to the family of benzothieno-triazine derivatives, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of protein kinase C, which plays a crucial role in cell signaling pathways. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been shown to inhibit the expression of various proteins involved in cell proliferation and survival, such as cyclin D1 and Bcl-2. This compound has been shown to inhibit the replication of HIV-1 by inhibiting the activity of reverse transcriptase. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide in lab experiments include its high purity, high yield, and wide range of biological activities. This compound can be easily synthesized in large quantities, making it suitable for high-throughput screening assays. However, the limitations of using this compound in lab experiments include its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide. First, further studies are needed to fully understand the mechanism of action of this compound. Second, the potential applications of this compound in the treatment of various diseases, such as cancer and viral infections, need to be explored further. Third, the development of this compound analogs with improved solubility and reduced toxicity is needed to enhance its potential as a therapeutic agent. Fourth, the use of this compound in combination with other drugs or therapies needs to be investigated to enhance its efficacy. Finally, the development of novel drug delivery systems for this compound needs to be explored to improve its bioavailability and efficacy.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzothiophene with ethyl acetoacetate to form a ketone intermediate. This intermediate is then reacted with hydrazine hydrate and different substituted aromatic aldehydes to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yield.
Scientific Research Applications
N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anticancer, antiviral, and antimicrobial activities. This compound has been studied in various cancer cell lines and has been shown to induce apoptosis and inhibit cell proliferation. It has also been shown to inhibit the replication of HIV-1 and herpes simplex virus type 1. This compound has also been shown to possess antibacterial activity against Gram-positive and Gram-negative bacteria.
Properties
Molecular Formula |
C17H15FN4O2S |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-2-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)acetamide |
InChI |
InChI=1S/C17H15FN4O2S/c18-11-6-2-3-7-12(11)19-14(23)9-22-17(24)15-10-5-1-4-8-13(10)25-16(15)20-21-22/h2-3,6-7H,1,4-5,8-9H2,(H,19,23) |
InChI Key |
FLADXWCXPCMMMU-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N=NN(C3=O)CC(=O)NC4=CC=CC=C4F |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=NN(C3=O)CC(=O)NC4=CC=CC=C4F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.